2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide (QX-314) is a quaternary ammonium derivative that has been extensively studied for its use as a local anesthetic. QX-314 is unique among local anesthetics in that it is charged and cannot cross the cell membrane. However, when combined with a positively charged ion channel blocker, such as capsaicin, QX-314 can enter the cell and block the ion channels responsible for pain transmission. This has led to the development of QX-314 as a potential treatment for chronic pain.
Mechanism of Action
2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide blocks ion channels responsible for pain transmission by binding to the intracellular side of the channel. However, this compound cannot cross the cell membrane on its own due to its positive charge. When combined with a positively charged ion channel blocker, such as capsaicin, this compound can enter the cell and block the ion channels responsible for pain transmission.
Biochemical and Physiological Effects:
This compound has been shown to effectively block pain transmission in animal models without affecting motor function. In addition, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of 2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide is that it can be combined with a positively charged ion channel blocker, such as capsaicin, to enter cells and block pain transmission. However, one limitation is that this compound is charged and cannot cross the cell membrane on its own, limiting its use in certain applications.
Future Directions
1. Investigate the potential use of 2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide as a treatment for chronic pain in humans.
2. Explore the use of this compound in combination with other ion channel blockers for pain management.
3. Investigate the potential use of this compound in other applications, such as cancer treatment.
4. Investigate the potential use of this compound in combination with other drugs for enhanced pain management.
5. Explore the potential use of this compound in combination with gene therapy for targeted pain management.
Synthesis Methods
The synthesis of 2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide involves the reaction of 2,3-diethylquinoxaline with methylsulfonyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified through recrystallization or chromatography.
Scientific Research Applications
2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide has been extensively studied for its use in blocking pain transmission in animal models. In one study, this compound was combined with capsaicin and injected into the paw of rats. The combination of this compound and capsaicin resulted in a long-lasting block of pain transmission without affecting motor function. This suggests that this compound has the potential to be used as a local anesthetic for chronic pain.
Properties
IUPAC Name |
2,3-diethyl-N-methylsulfonylquinoxaline-6-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3S/c1-4-10-11(5-2)16-13-8-9(6-7-12(13)15-10)14(18)17-21(3,19)20/h6-8H,4-5H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNDVYLMNPUPWQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(C=C(C=C2)C(=O)NS(=O)(=O)C)N=C1CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.